3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester
Description
3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a benzyl ester at the 1-position and a 2-amino-acetylamino substituent at the 3-position. This structure combines a six-membered piperidine ring with a peptide-like side chain, making it a versatile intermediate in medicinal chemistry and drug discovery. Its amino-acetylamino group enables reactivity for further derivatization, while the benzyl ester provides stability and controlled release properties.
Properties
IUPAC Name |
benzyl 3-[(2-aminoacetyl)amino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c16-9-14(19)17-13-7-4-8-18(10-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,16H2,(H,17,19) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYRBSZAIBUJIMB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CN | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Reaction Mechanism and Conditions
Piperidine is treated with benzyl chloroformate in the presence of a base such as sodium bicarbonate or triethylamine. The reaction typically proceeds in a dichloromethane (DCM) or tetrahydrofuran (THF) solvent system at 0–5°C to minimize side reactions. The general mechanism involves nucleophilic attack by the piperidine amine on the electrophilic carbonyl carbon of Cbz-Cl, resulting in the formation of a carbamate intermediate.
Representative Protocol
-
Reagents : Piperidine (1.0 eq), benzyl chloroformate (1.2 eq), triethylamine (1.5 eq), DCM.
-
Conditions : 0°C, 2 h stirring, followed by room temperature (RT) for 12 h.
-
Workup : The mixture is washed with 1 M HCl, saturated NaHCO₃, and brine. The organic layer is dried over Na₂SO₄ and concentrated.
-
Yield : 85–92%.
Analytical Validation
Successful protection is confirmed via ¹H NMR :
-
Piperidine protons : δ 3.45–3.60 (m, 2H, NCH₂), 1.40–1.80 (m, 6H, ring CH₂).
-
Benzyl group : δ 7.25–7.35 (m, 5H, Ar-H), 5.10 (s, 2H, CH₂Ph).
Introduction of the Amino-Acetylamino Side Chain
The protected piperidine derivative undergoes amide coupling with glycine to introduce the 2-amino-acetylamino moiety. Two primary methods are employed: DCC coupling and azide coupling , each with distinct advantages.
DCC Coupling Method
Dicyclohexylcarbodiimide (DCC)-mediated coupling is a cornerstone of amide bond formation. This method activates the carboxylic acid group of glycine, enabling reaction with the piperidine amine.
Protocol
-
Reagents : Protected piperidine (1.0 eq), glycine (1.2 eq), DCC (1.2 eq), N-hydroxysuccinimide (NHS, 1.2 eq), dry acetonitrile.
-
Conditions : 0°C for 2 h, then RT for 12 h.
-
Workup : Precipitated dicyclohexylurea (DCU) is filtered, and the filtrate is concentrated. Purification via column chromatography (ethyl acetate/hexane, 1:3) yields the amide.
Analytical Data
Azide Coupling Method
This alternative approach avoids DCU formation, making it preferable for large-scale synthesis. The protocol involves converting glycine into an acyl azide, which subsequently reacts with the piperidine amine.
Protocol
-
Reagents : Glycine hydrazide (1.0 eq), NaNO₂ (1.5 eq), HCl (1 M), protected piperidine (1.0 eq).
-
Conditions : −5°C for 30 min, then RT for 24 h.
-
Workup : Extraction with ethyl acetate, washing with NaHCO₃ and brine, followed by crystallization.
Key Advantages
-
No DCU byproduct.
-
Compatible with acid-sensitive substrates.
Deprotection of the Benzyl Ester
The final step involves removing the benzyl ester group to yield the free carboxylic acid or maintaining it for specific applications. Hydrogenolysis using palladium catalysts is the most common method.
Protocol
-
Reagents : Benzyl-protected compound (1.0 eq), 10% Pd/C (0.1 eq), H₂ gas (1 atm), ethanol.
-
Conditions : RT, 12 h under H₂ atmosphere.
-
Workup : Filtration through Celite, concentration, and lyophilization.
-
Yield : 90–95%.
Analytical Confirmation
-
Disappearance of benzyl protons : δ 5.10 (s, 2H, CH₂Ph) absent in ¹H NMR .
Comparative Analysis of Synthesis Methods
| Parameter | DCC Coupling | Azide Coupling |
|---|---|---|
| Yield | 75–82% | 70–78% |
| Byproducts | DCU formation | Minimal |
| Reaction Time | 14 h | 24.5 h |
| Scalability | Moderate | High |
| Cost | High (DCC/NHS) | Low |
Characterization and Quality Control
Spectroscopic Data Summary
| Technique | Key Signals |
|---|---|
| ¹H NMR | δ 7.25–7.35 (Ar-H), 4.20–4.35 (CH), 3.45–3.60 (NCH₂) |
| ¹³C NMR | δ 170–175 (COO), 155–160 (Cbz carbonyl) |
| MS (MALDI) | m/z 291.35 [M + H]⁺ |
| Elemental Analysis | C: 64.72%, H: 4.60%, N: 17.42% (calc.) |
Purity Assessment
-
HPLC : >98% purity using a C18 column (acetonitrile/water gradient).
Industrial-Scale Optimization Strategies
Solvent Selection
Catalytic Hydrogenation
-
Pd/C Loading Reduction : 5% Pd/C achieves comparable deprotection rates at half the catalyst cost.
Challenges and Mitigation
Racemization Risks
Byproduct Management
-
DCU Filtration : Celite-assisted filtration improves DCU removal efficiency.
-
Azide Safety Protocols : Strict temperature control prevents explosive hazards.
Emerging Methodologies
Enzymatic Coupling
-
Lipase-Catalyzed Amidation : Achieves 80% yield with no racemization, though substrate scope remains limited.
Chemical Reactions Analysis
Types of Reactions
3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur at the amino or ester groups using reagents like alkyl halides or acyl chlorides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.
Major Products
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted amides or esters.
Scientific Research Applications
Chemical Properties and Structure
- Molecular Formula : C₁₅H₂₁N₃O₃
- Molecular Weight : 291.35 g/mol
- Functional Groups : This compound contains a piperidine ring, an amino-acetylamino group, and a benzyl ester moiety, which contribute to its reactivity and interaction capabilities in biological systems.
Peptide Formation
3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester can react with other amino acids to form peptides through peptide bond formation. This property is essential for synthesizing biologically active peptides that can serve as therapeutic agents or research tools.
Pharmaceutical Development
The compound is utilized as an intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders. Its ability to modulate receptor interactions makes it a candidate for drug development aimed at treating conditions like depression and anxiety .
Biochemical Research
In biochemical studies, researchers employ this compound to investigate enzyme interactions and protein binding. This can lead to advancements in drug design and therapeutic strategies by elucidating the mechanisms underlying drug action and efficacy .
Material Science
The compound has applications in material science, particularly in the development of specialty polymers and materials. Its unique structure enhances the mechanical properties and stability of these materials, making them suitable for various industrial applications .
Agrochemical Applications
In agrochemistry, 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester contributes to the formulation of more effective pesticides and herbicides. Its role in creating safer agrochemicals highlights its versatility beyond pharmaceutical applications .
Case Study 1: Neuroprotective Effects
Research has indicated that compounds similar to 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester exhibit neuroprotective effects by interacting with neuroreceptors. Studies investigating its binding affinity have shown promising results in enhancing neuronal survival under stress conditions.
Case Study 2: PROTAC Development
In a study focusing on PROTAC (Proteolysis Targeting Chimeras) technology, amide-to-ester substitutions were explored to enhance permeability and bioactivity of compounds targeting BET proteins. The findings suggest that structural modifications involving compounds like 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester can significantly improve their efficacy in degrading target proteins .
Mechanism of Action
The mechanism of action of 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
*Hypothetical formula inferred from structural analogs.
Key Differences and Implications
a) Substituent Effects
- Amino-acetylamino vs. Chloro-acetylamino: The amino group in the target compound supports hydrogen bonding and peptide coupling, whereas the chloro analog (Entry 3, Table 1) is more reactive in alkylation or acylation reactions .
- Carboxy-acetyl vs. Amino-acetylamino: The carboxy derivative (Entry 4) introduces acidity, enhancing water solubility and enabling ionic interactions in biological systems .
b) Ring System Variations
- Piperidine vs. Pyrrolidine : Piperidine’s six-membered ring offers greater conformational flexibility compared to pyrrolidine’s five-membered structure. This difference impacts binding affinity to biological targets, as seen in protease inhibitors or receptor ligands .
Biological Activity
3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester, also known as (R)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester, is a compound with significant potential in biological research. Its unique structural features, including an amino-acetylamino group and a benzyl ester moiety, contribute to its diverse biological activities. This article explores the biological activity of this compound, focusing on its interactions with biological systems, mechanisms of action, and potential applications.
- Molecular Formula : C₁₅H₂₁N₃O₃
- Molecular Weight : 291.35 g/mol
The compound is classified as a piperidine derivative, which allows it to participate in various biochemical interactions.
The biological activity of 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its ability to interact with specific molecular targets. The amino and ester functional groups facilitate hydrogen bonding and other interactions with proteins and enzymes. These interactions can modulate the activity of key biological pathways, suggesting potential therapeutic applications.
Biological Activities
Research indicates that this compound exhibits several notable biological activities:
- Peptide Formation : It can react with other amino acids to form peptides through peptide bond formation.
- Neuroprotective Effects : Interaction studies have highlighted its binding affinity to neuroreceptors, indicating potential neuroprotective properties.
- Cytotoxicity : Similar compounds have shown increased cytotoxicity in cancer cell lines, suggesting that this compound may have similar effects .
Comparative Analysis
The following table compares 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester with structurally similar compounds:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 3-FORMYL-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER | C₁₄H₁₇N₃O₃ | Contains an aldehyde group instead of an amino-acetylamino group. |
| (S)-PIPERIDINE-1,3-DICARBOXYLIC ACID 1-BENZYL ESTER | C₁₅H₁₉N₂O₄ | Features two carboxylic acid groups, differing in functionality. |
| N-CBZ-3-PIPERIDINECARBOXYLIC ACID | C₁₄H₁₉N₂O₂ | Contains a carbamate moiety instead of an amino-acetylamino group. |
This comparison illustrates the unique structural characteristics of 3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester that may influence its biological activity.
Case Studies and Research Findings
Several studies have investigated the biological activity of this compound:
- Binding Affinity Studies : Research has demonstrated that the compound binds effectively to certain neuroreceptors, which may elucidate its role in neuroprotection.
- Cytotoxicity Assays : In vitro assays have shown that derivatives similar to this compound induce cytotoxic effects on various cancer cell lines, indicating a potential for development as an anticancer agent .
- Peptide Synthesis Applications : The ability of this compound to form peptides opens avenues for its use in drug development and biochemistry.
Q & A
Basic: What are the optimized synthetic routes for preparing 3-(2-amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester, and how do reaction conditions influence yield?
Methodological Answer:
A common approach involves multi-step synthesis starting with piperidine derivatives. For example, benzyl-4-(aminomethyl)piperidine-1-carboxylate can react with activated pyrimidines (e.g., 2-chloro-5-fluoro-pyrimidine) in dimethylformamide (DMF) with triethylamine as a base. Heating at 100°C for 6 hours facilitates nucleophilic substitution, followed by purification via silica gel chromatography using gradients of dichloromethane, isopropanol, and hexane . Yield optimization requires strict control of stoichiometry (e.g., 1:1 molar ratio of reactants) and base excess (e.g., 2 equivalents of triethylamine) to minimize side reactions. Impurities often arise from incomplete coupling or hydrolysis; TLC monitoring and column chromatography are critical for isolating the target compound.
Advanced: How can researchers resolve contradictions in spectral data (e.g., low-intensity molecular ions in mass spectrometry) during structural confirmation?
Methodological Answer:
Low-intensity molecular ions in MS, as observed in related piperidine-carboxylate derivatives (e.g., 0.5–8.0% intensity in GC-MS), may stem from poor ionization efficiency or thermal instability. To address this:
- Alternative Ionization Methods: Use electrospray ionization (ESI) instead of electron impact (EI) to enhance ionization of polar intermediates.
- Complementary Techniques: Combine with H/C NMR to confirm backbone structure and IR spectroscopy to validate functional groups (e.g., carbonyl peaks at ~1700 cm) .
- High-Resolution MS (HRMS): Resolve ambiguities by matching exact mass with theoretical values (e.g., <5 ppm error) .
Basic: What are the standard protocols for characterizing the purity and stability of this compound?
Methodological Answer:
- Chromatography: HPLC with UV detection (e.g., C18 column, acetonitrile/water gradient) assesses purity.
- Thermal Analysis: Differential scanning calorimetry (DSC) determines melting points (e.g., 185–186.5°C for analogous piperidine-carboxylates) and detects polymorphic transitions .
- Storage Conditions: Store at -20°C in anhydrous DMF or DMSO to prevent hydrolysis; monitor stability via periodic NMR or LC-MS over ≥2 years .
Advanced: How can reaction intermediates (e.g., acylated piperidines) be stabilized during multi-step syntheses?
Methodological Answer:
- Protecting Groups: Use tert-butoxycarbonyl (Boc) or benzyl (Cbz) groups to shield reactive amines during acylation. For example, Boc-protected intermediates are stable under basic conditions and can be deprotected with TFA .
- Low-Temperature Reactions: Conduct acylation at 0–5°C to suppress side reactions like over-acylation .
- In Situ Monitoring: Employ real-time FTIR or Raman spectroscopy to track intermediate formation and adjust reagent addition rates .
Basic: What analytical techniques are recommended for confirming the stereochemistry of piperidine derivatives?
Methodological Answer:
- Chiral HPLC: Resolve enantiomers using columns like Chiralpak IA/IB with hexane/isopropanol mobile phases.
- Optical Rotation: Compare experimental [α] values with literature data for stereoisomers (e.g., (R)- vs. (S)-configurations) .
- X-ray Crystallography: Resolve absolute configuration for crystalline derivatives, as demonstrated in spiro-quinoline piperidine analogs .
Advanced: How can researchers design experiments to evaluate the compound's reactivity under varying catalytic conditions?
Methodological Answer:
- DOE (Design of Experiments): Use factorial designs to test variables like temperature (80–120°C), solvent polarity (DMF vs. THF), and catalyst loading (e.g., 1–5 mol% Pd/C for hydrogenolysis).
- Kinetic Studies: Monitor reaction progress via F NMR (if fluorinated analogs are used) or in situ UV spectroscopy .
- Computational Modeling: Apply density functional theory (DFT) to predict transition states and optimize catalytic pathways for amide bond formation .
Basic: What safety protocols are critical when handling reactive intermediates (e.g., acyl chlorides) in the synthesis of this compound?
Methodological Answer:
- Ventilation: Use fume hoods to avoid inhalation of volatile reagents (e.g., triethylamine, DMF).
- Waste Segregation: Separate halogenated byproducts (e.g., from pyrimidine couplings) and neutralize acidic/basic waste before disposal .
- Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and flame-resistant lab coats during high-temperature reactions .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
